Cas no 2138035-64-8 (1-(2-Methyl-5-oxocyclohexyl)-1,4-dihydropyridin-4-one)

• Product Name: 1-(2-Methyl-5-oxocyclohexyl)-1,4-dihydropyridin-4-one
• CAS No: 2138035-64-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5933924
• PubChem ID: 165492156
• Update Time: 2025-11-05

1-(2-Methyl-5-oxocyclohexyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-1158564
• 2138035-64-8
• 1-(2-methyl-5-oxocyclohexyl)-1,4-dihydropyridin-4-one
• 1-(2-Methyl-5-oxocyclohexyl)-1,4-dihydropyridin-4-one

• Inchi： 1S/C12H15NO2/c1-9-2-3-11(15)8-12(9)13-6-4-10(14)5-7-13/h4-7,9,12H,2-3,8H2,1H3
• InChI Key： NHUWTIJPGYOEGK-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C1)N1C=CC(C=C1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.4Ų

Additional information on 1-(2-Methyl-5-oxocyclohexyl)-1,4-dihydropyridin-4-one

Introduction to 1-(2-Methyl-5-oxocyclohexyl)-1,4-dihydropyridin-4-one (CAS No. 2138035-64-8)

1-(2-Methyl-5-oxocyclohexyl)-1,4-dihydropyridin-4-one, with the CAS number 2138035-64-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities, including calcium channel blocking properties and potential therapeutic applications in cardiovascular diseases.

The structure of 1-(2-Methyl-5-oxocyclohexyl)-1,4-dihydropyridin-4-one features a 1,4-dihydropyridine core, which is a key pharmacophore for many clinically used drugs such as nifedipine and amlodipine. The presence of the 2-methyl-5-oxocyclohexyl substituent adds unique chemical and biological properties to this compound, making it an intriguing candidate for further investigation.

Recent studies have highlighted the potential of 1-(2-Methyl-5-oxocyclohexyl)-1,4-dihydropyridin-4-one in various therapeutic areas. One notable area of research is its role as a calcium channel blocker. Calcium channel blockers are widely used in the treatment of hypertension, angina pectoris, and certain arrhythmias. The ability of this compound to selectively inhibit L-type calcium channels has been demonstrated in vitro and in vivo studies, suggesting its potential as a new class of antihypertensive agents.

In addition to its cardiovascular effects, 1-(2-Methyl-5-oxocyclohexyl)-1,4-dihydropyridin-4-one has shown promising neuroprotective properties. Preclinical studies have indicated that this compound can reduce neuronal damage in models of ischemic stroke and neurodegenerative diseases. The mechanism underlying these effects is thought to involve the modulation of intracellular calcium levels and the inhibition of oxidative stress pathways.

The pharmacokinetic profile of 1-(2-Methyl-5-oxocyclohexyl)-1,4-dihydropyridin-4-one has also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable distribution pattern, with significant concentrations observed in target tissues such as the brain and heart. These properties make it an attractive candidate for further development as an oral medication.

Safety and toxicity studies have indicated that 1-(2-Methyl-5-oxocyclohexyl)-1,4-dihydropyridin-4-one is well-tolerated at therapeutic doses. Animal models have not shown any significant adverse effects at doses up to several times higher than those required for therapeutic efficacy. This favorable safety profile supports its potential for clinical translation.

The synthesis of 1-(2-Methyl-5-oxocyclohexyl)-1,4-dihydropyridin-4-one has been optimized using modern synthetic methods, ensuring high yields and purity. The synthetic route involves the condensation of 2-methylcyclohexanone with an appropriate pyridine derivative under controlled conditions. This robust synthetic protocol allows for the large-scale production of the compound, facilitating its use in preclinical and clinical studies.

In conclusion, 1-(2-Methyl-5-oxocyclohexyl)-1,4-dihydropyridin-4-one (CAS No. 2138035-64-8) represents a promising new compound with potential applications in cardiovascular and neurological disorders. Its unique chemical structure, favorable pharmacological properties, and promising preclinical data make it an exciting candidate for further development. Ongoing research aims to elucidate its full therapeutic potential and pave the way for its eventual use in clinical settings.